Cas no 86100-11-0 ((1R,2S)-2-(Hept-1-yn-1-yl)cyclohexan-1-ol)

(1R,2S)-2-(Hept-1-yn-1-yl)cyclohexan-1-ol structure
86100-11-0 structure
Product name:(1R,2S)-2-(Hept-1-yn-1-yl)cyclohexan-1-ol
CAS No:86100-11-0
MF:C13H22O
MW:194.313184261322
CID:2844944
PubChem ID:15576493

(1R,2S)-2-(Hept-1-yn-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • DTXSID20574677
    • (1R,2S)-2-(Hept-1-yn-1-yl)cyclohexan-1-ol
    • 86100-11-0
    • Inchi: InChI=1S/C13H22O/c1-2-3-4-5-6-9-12-10-7-8-11-13(12)14/h12-14H,2-5,7-8,10-11H2,1H3/t12-,13-/m1/s1
    • InChI Key: KSRINXHLVZQFRA-CHWSQXEVSA-N

Computed Properties

  • Exact Mass: 194.167065321Da
  • Monoisotopic Mass: 194.167065321Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2Ų
  • XLogP3: 3.9

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